5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile 5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC17648363
InChI: InChI=1S/C6H7NO3S/c7-3-5-6(10-5)1-2-11(8,9)4-6/h5H,1-2,4H2
SMILES:
Molecular Formula: C6H7NO3S
Molecular Weight: 173.19 g/mol

5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile

CAS No.:

Cat. No.: VC17648363

Molecular Formula: C6H7NO3S

Molecular Weight: 173.19 g/mol

* For research use only. Not for human or veterinary use.

5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile -

Specification

Molecular Formula C6H7NO3S
Molecular Weight 173.19 g/mol
IUPAC Name 6,6-dioxo-1-oxa-6λ6-thiaspiro[2.4]heptane-2-carbonitrile
Standard InChI InChI=1S/C6H7NO3S/c7-3-5-6(10-5)1-2-11(8,9)4-6/h5H,1-2,4H2
Standard InChI Key RMVYHSCMPHSVGN-UHFFFAOYSA-N
Canonical SMILES C1CS(=O)(=O)CC12C(O2)C#N

Introduction

5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile is a complex organic compound featuring a unique spirocyclic structure. This compound belongs to the category of heterocyclic compounds due to the presence of both sulfur and oxygen atoms in its ring system. The spiro configuration, where two rings share a single atom, contributes to its distinctive chemical properties and potential applications in various scientific fields.

Synthesis and Characterization

The synthesis of 5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile involves controlling reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are essential for confirming the structure of the synthesized compound.

Chemical Reactions and Mechanisms

This compound participates in various chemical reactions typical for compounds with carbonitrile and dioxo functionalities. Each reaction pathway requires specific conditions such as temperature control, choice of catalysts, and purification methods post-reaction to isolate the desired products effectively.

Research Findings and Future Directions

Given the limited specific research findings on 5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrile, future studies should focus on exploring its chemical properties, synthesis optimization, and potential applications in fields such as pharmaceuticals or materials science.

Data Table: Comparison of Related Compounds

CompoundMolecular FormulaMolecular WeightFunctional Groups
5,5-Dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carbonitrileC₉H₉N₃O₂S211.25 g/molCarbonitrile, Dioxo
Methyl 4-methyl-5,5-dioxo-1-oxa-5lambda6-thiaspiro[2.4]heptane-2-carboxylateC₈H₁₂O₅SNot specifiedCarboxylate, Dioxo

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